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Introduction

Delphinidin is a water-soluble anthocyanidin, a class of flavonoid pigments responsible for the
blue, purple, and red coloration in many fruits, flowers, and vegetables.[1][2] It is commonly
found in butterfly pea flowers, pomegranates, Concord grapes, and various berries.[1][3] Like
other anthocyanidins, delphinidin exhibits halochromic properties, meaning its color is
dependent on the pH of its environment.[1][3] This characteristic makes it an excellent
candidate for a natural, non-toxic, and biodegradable pH indicator.[4][5]

In acidic solutions, delphinidin appears red, transitioning to purple and magenta in neutral
conditions, and blue to greenish-yellow in alkaline environments.[1][6] This color-changing
behavior is due to pH-dependent structural transformations in the molecule.[2][7] The stability
of delphinidin is highest under acidic conditions, with instability increasing in neutral and
alkaline solutions.[1] These application notes provide a comprehensive overview, quantitative
data, and detailed protocols for the extraction and use of delphinidin as a natural pH indicator
in a laboratory setting.

Principle of Operation: The Chemistry of Color
Change
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The vibrant color changes of delphinidin are a direct result of reversible structural
modifications to its flavylium ion backbone in response to shifts in hydrogen ion concentration.
[8][9] At a very low pH, the molecule exists predominantly as the red-colored flavylium cation.
[1][10] As the pH increases, the molecule undergoes a series of transformations, leading to
different molecular forms with distinct colors.

e Low pH (pH < 3): The flavylium cation form is stable, imparting a red or pink color.[9]

e Mid-range pH (pH 4-6): The flavylium cation undergoes hydration, leading to the formation of
the colorless carbinol pseudobase and its tautomer, the chalcone.[1][10][11]

e Neutral to Alkaline pH (pH 7-10): Deprotonation of the hydroxyl groups on the flavylium
backbone results in the formation of blue-colored neutral and anionic quinonoidal bases.[1]
[10]

» High Alkaline pH (pH > 11): Further transformation and potential degradation can lead to the
formation of yellow chalcones and other degradation products.[1][7]

These equilibria are key to delphinidin's function as a pH indicator.
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Preparation & Extraction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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